N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopentanecarboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C18H19N5O3/c1-11-9-16(24)21-18(19-11)23-15(20-17(25)12-5-2-3-6-12)10-13(22-23)14-7-4-8-26-14/h4,7-10,12H,2-3,5-6H2,1H3,(H,20,25)(H,19,21,24)
• InChI Key: YBIQFGAIIMRSAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4CCCC4
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol
• CAS No.: 1206996-09-9

Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.382. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, including those incorporating furan and pyrimidine moieties, are of significant interest due to their diverse biological activities and applications in medicinal chemistry. For instance, the synthesis of novel azines and azolotriazines incorporating a dibromobenzofuran moiety has been explored, demonstrating the versatility of enaminones as precursors for complex heterocyclic structures (Sanad & Mekky, 2018). Similarly, the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on a related furanyl compound has been reported, highlighting the potential for creating diverse heterocyclic systems with potential biological applications (El-Essawy & Rady, 2011).

Antimicrobial and Antifungal Applications

Compounds with furan and pyrimidine structures have been investigated for their antimicrobial and antifungal properties. For example, a study on the synthesis and antimicrobial evaluation of novel polyheterocyclic systems derived from cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidine showed that certain derivatives exhibit pronounced antimicrobial properties, indicating the therapeutic potential of such compounds (Sirakanyan et al., 2021).

Anticancer Activities

The exploration of heterocyclic compounds for anticancer applications is an area of ongoing research. A study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlights the potential of such compounds in cancer therapy, demonstrating the broad applicability of furan and pyrimidine-containing compounds in medicinal chemistry (Rahmouni et al., 2016).